Cas no 31835-06-0 (Sucrose Monocaprate (~90%))
Sucrose Monocaprate (~90%) structure
Product Name:Sucrose Monocaprate (~90%)
CAS No:31835-06-0
MF:C22H40O12
MW:496.545808792114
MDL:MFCD00077946
CID:313675
PubChem ID:24899467
Update Time:2024-10-30
Sucrose Monocaprate (~90%) Chemical and Physical Properties
Names and Identifiers
-
- SUCROSE MONOCAPRATE
- Sucrose monodecanoate
- CAPRIC ACID SUCROSE ESTER
- -D-fructofuranosyl,esters,monodecanoate
- N-DECANOYLSUCROSE
- See R-D-Glucopyranoside,â
- SUCROSE MONOCAPROATE
- Sucrose monod
- Sucrosedecanoate
- Capric acid monoester with sucrose
- Capric acid sucrose monoester
- Ryoto Sugar Ester MO-C 10
- Ryoto Sugar Ester SM 1000
- Saccharose monocaprate
- Sucrose Monocaprate (~90%)
- BETA-D-FRUCTOFURANOSYL MONODECANOATE
- BETA-D-FRUCTOFURANOSYL MONODECANOATE, ALPHA-D-GLUCOPYRANOSIDE
- ALPHA-D-GLUCOPYRANOSIDE, BETA-D-FRUCTOFURANOSYL MONODECANOATE
-
- MDL: MFCD00077946
- Inchi: 1S/C22H40O12/c1-2-3-4-5-6-7-8-9-15(25)31-11-14-16(26)18(28)19(29)21(32-14)34-22(12-24)20(30)17(27)13(10-23)33-22/h13-14,16-21,23-24,26-30H,2-12H2,1H3/t13-,14-,16-,17-,18+,19-,20+,21-,22+/m1/s1
- InChI Key: STVGXWVWPOLILC-LUQRLMJOSA-N
- SMILES: [C@]1(CO)([C@@H](O)[C@H](O)[C@@H](CO)O1)O[C@@H]1[C@H](O)[C@H]([C@H](O)[C@@H](COC(=O)CCCCCCCCC)O1)O
- BRN: 4924317
Computed Properties
- Exact Mass: 496.25200
- Monoisotopic Mass: 496.251977
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 14
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0
- Topological Polar Surface Area: 207
Experimental Properties
- Color/Form: Not determined
- Density: 1.2354 (rough estimate)
- Melting Point: 133-135 °C
- Boiling Point: 508.85°C (rough estimate)
- Flash Point: 235.3±26.4 °C
- Refractive Index: 1.6480 (estimate)
- Solubility: 可微溶于水
- PSA: 195.60000
- LogP: -1.70400
- Solubility: Not determined
Sucrose Monocaprate (~90%) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: S24/25
- FLUKA BRAND F CODES:3-10
- Safety Term:S24/25
- Storage Condition:2-8°C
Sucrose Monocaprate (~90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X57775-250mg |
((2S,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydrofuran-2-yl)methyl decanoate |
31835-06-0 | - | 250mg |
¥408.0 | 2023-09-05 | |
| Alichem | A119001119-5g |
((2S,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydrofuran-2-yl)methyl decanoate |
31835-06-0 | 95% | 5g |
$711.36 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-BJ673-50mg |
Sucrose Monocaprate (~90%) |
31835-06-0 | 50mg |
¥129.0 | 2022-09-28 | ||
| TRC | S080893-250mg |
Sucrose Monocaprate (~90%) |
31835-06-0 | 250mg |
$ 121.00 | 2023-09-06 | ||
| TRC | S080893-500mg |
Sucrose Monocaprate (~90%) |
31835-06-0 | 500mg |
$ 190.00 | 2023-09-06 | ||
| TRC | S080893-1g |
Sucrose Monocaprate (~90%) |
31835-06-0 | 1g |
$ 316.00 | 2023-09-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028997-250mg |
Sucrose Monocaprate (~90%) |
31835-06-0 | - | 250mg |
¥688 | 2024-05-24 | |
| Chemenu | CM182400-5g |
((2S,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydrofuran-2-yl)methyl decanoate |
31835-06-0 | 95% | 5g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | D627041-250mg |
Sucrose monodecanoate |
31835-06-0 | 97% | 250mg |
$180 | 2024-05-23 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S818424-50mg |
Sucrose monodecanoate |
31835-06-0 | 50mg |
¥148.00 | 2022-08-31 |
Sucrose Monocaprate (~90%) Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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